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Compound of Interest

Compound Name: EGFR-IN-145

Cat. No.: B2449277 Get Quote

Technical Support Center: EGFR-IN-145
Welcome to the technical support center for EGFR-IN-145. This resource provides

troubleshooting guides and frequently asked questions (FAQs) to help researchers address

solubility challenges encountered during experiments with this potent and selective EGFR

inhibitor.

Frequently Asked Questions (FAQs)
Q1: What are the general properties and solubility of
EGFR-IN-145?
A1: EGFR-IN-145 is a potent, ATP-competitive inhibitor of the Epidermal Growth Factor

Receptor (EGFR) tyrosine kinase. Its inherent hydrophobicity presents a challenge for solubility

in aqueous solutions. Below is a summary of its key properties and solubility data.

Table 1: Properties of EGFR-IN-145
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Property Value

Molecular Formula C₂₈H₂₉N₇O₂

Molecular Weight 507.58 g/mol

Appearance Off-white to light yellow solid

Purity ≥98%

Storage
Powder: -20°C (3 years); In solvent: -80°C (6

months)

Table 2: Solubility Data for EGFR-IN-145

Solvent Solubility Notes

DMSO ≥ 80 mg/mL (≥ 157.6 mM)

Recommended solvent for

high-concentration stock

solutions. Gentle warming and

sonication may be required.[1]

[2]

Ethanol Sparingly Soluble
Not recommended for primary

stock solutions.[2]

Aqueous Buffer (PBS, pH 7.4) Insoluble

The compound is not soluble

in aqueous solutions alone.[2]

[3] A DMSO stock must be

diluted into the buffer.

Q2: Why does my EGFR-IN-145 precipitate in aqueous
buffer?
A2: Like many kinase inhibitors, EGFR-IN-145 is a hydrophobic molecule.[3] Its low solubility in

aqueous solutions is the primary reason for precipitation.[3] Precipitation typically occurs when

the final concentration of the inhibitor in your cell culture medium or assay buffer exceeds its

maximum solubility limit in that specific aqueous environment. This is a common issue when

diluting a high-concentration DMSO stock into an aqueous medium.[4]
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Q3: My EGFR-IN-145 precipitated upon dilution into my
assay buffer. How can I fix this?
A3: This is a common issue that can lead to inaccurate and highly variable experimental

results.[4][5] A systematic approach is necessary to ensure the compound remains in solution.

The following workflow and troubleshooting guide can help you address this.
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Precipitation Observed
in Aqueous Buffer

Is the final DMSO
concentration >1%?

Validate assay tolerance to DMSO.
Most assays tolerate 0.5-1%. [6]

If possible, increase DMSO % slightly.

Yes

Was the stock added to buffer
with rapid mixing?

No

Improve mixing protocol.
Add stock dropwise to buffer

while vigorously vortexing to avoid
localized high concentrations. [6]

No

Is the final compound
concentration too high?

Yes

Lower the final working concentration.
Perform a solubility test to determine

the max soluble concentration. [3]

Yes

Consider using
solubilizing agents

(e.g., cyclodextrins). [3, 6]

No, still precipitates

Solution is Clear:
Proceed with Experiment
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Poor Aqueous Solubility
of EGFR-IN-145

Precipitation in
Assay Buffer

Actual Concentration <
Nominal Concentration

Underestimated Potency
(Inflated IC₅₀ Value) [11]

High Variability in Results
(Poor Reproducibility) [3]

Inaccurate Structure-Activity
Relationships (SAR) [3, 8]

Weigh EGFR-IN-145
Powder

Add Anhydrous
DMSO

Vortex Vigorously
(1-2 min) [16]

Is Solution Clear?

Sonicate (5-10 min)
and/or Warm to 37°C [3, 16]

No

Visually Inspect
for Clarity

Yes

Aliquot for Single Use

Store at -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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